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Compound of Interest

Compound Name: PF-06426779

Cat. No.: B15609436

For Immediate Implementation by Laboratory Personnel

This document provides comprehensive guidance on the proper disposal of PF-06426779, a
potent kinase inhibitor intended for research use. In the absence of a specific Safety Data
Sheet (SDS) for this compound, it is imperative to handle and dispose of it as a hazardous
chemical waste. Adherence to the following procedures is critical for ensuring personnel safety,
environmental protection, and regulatory compliance.

Immediate Safety and Handling Protocol

All personnel must handle PF-06426779 in a controlled laboratory environment. The following
personal protective equipment (PPE) is mandatory:

o Eye Protection: Safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
o Body Protection: A lab coat and closed-toe shoes.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
minimize inhalation exposure. Avoid generating dust or aerosols. In case of accidental contact,
flush the affected area with copious amounts of water for at least 15 minutes.

Waste Identification and Segregation
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Proper identification and segregation of waste streams are the foundational steps for safe
disposal. All materials contaminated with PF-06426779 must be treated as hazardous waste.

Table 1: Waste Stream Classification for PF-06426779

Waste Type Description Disposal Container

Unused or expired PF-

06426779 powder, ]
) Designated, leak-proof
) contaminated PPE (gloves, lab ]
Solid Waste o hazardous solid waste
coats), weighing papers,

pipette tips, and other container

contaminated lab supplies.

Stock solutions, experimental

buffers containing PF- Designated, leak-proof
Liquid Waste 06426779, and solvents used hazardous liquid waste

for rinsing contaminated container.

glassware.

] Original vials or containers that  See Section 4 for
Empty Containers L
held PF-06426779. decontamination procedures.

Crucially, do not mix PF-06426779 waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) office.[1][2] Incompatible
chemicals can react violently or produce toxic gases.[1]

Step-by-Step Disposal Procedure

The following workflow provides a systematic approach to the disposal of PF-06426779.
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Pre-Disposal Steps
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Caption: Workflow for the safe disposal of PF-06426779.
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o Container Selection: Use only containers that are compatible with the chemical waste. The
container must be in good condition, with no leaks or cracks, and have a secure, tight-fitting
lid.[1][3]

o Labeling: As soon as the first drop of waste is added, affix a "Hazardous Waste" label to the
container.[4] The label must include:

[e]

The full chemical name: "PF-06426779". Avoid abbreviations or chemical formulas.[4]

[e]

The date of waste generation.[4]

o

The principal investigator's name and contact information.[4]

[¢]

An indication of the hazards (e.g., toxic).

o Storage: Store the labeled waste container in a designated Satellite Accumulation Area
(SAA) at or near the point of generation.[1][2] This area should be under the control of
laboratory personnel. The container must be kept closed at all times except when adding
waste.[3][5]

Decontamination and Disposal of Empty Containers

Empty containers that held PF-06426779 must be managed as hazardous waste until properly
decontaminated.

e Select a Solvent: Choose a solvent (e.g., ethanol or another appropriate solvent) that can
effectively dissolve PF-06426779.

o First Rinse: Add a small amount of the solvent to the empty container, cap it, and agitate to
rinse all interior surfaces.

o Collect Rinsate: Pour the solvent rinsate into the designated hazardous liquid waste
container.

o Repeat: Repeat the rinsing process two more times for a total of three rinses.[3]

o Container Disposal: After triple-rinsing, deface or remove the original label. The
decontaminated container can then be disposed of as regular laboratory glass or plastic
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waste, in accordance with your institution's policies.[3]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

o Evacuate: Alert others in the vicinity and evacuate the immediate area if necessary.

» Contain: For liquid spills, use an absorbent material to contain the spill. For solid spills,
carefully cover with a damp absorbent paper to avoid raising dust.

» Clean-up: Wearing appropriate PPE, collect all contaminated materials (absorbent pads,
paper towels, etc.) and place them in the designated hazardous solid waste container.

o Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.
All cleaning materials must also be disposed of as hazardous waste.

Final Disposal Route

Under no circumstances should PF-06426779 or its waste be disposed of down the drain or in
the regular trash.[2][4] All hazardous waste must be collected by your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste contractor.

[4]

Once a waste container is full, or after a designated accumulation time (typically not to exceed
one year for partially filled containers), a request for pickup must be submitted to your EHS
office.[1] The final disposal method for potent pharmaceutical compounds like kinase inhibitors
is typically high-temperature incineration to ensure complete destruction.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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